Cas no 1241725-70-1 (1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate)

• Product Name: 1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate
• CAS No: 1241725-70-1
• MF: C₁₃H₂₁F₂NO₄
• MW: 293.306951284409
• CID: 4822987
• Update Time: 2025-07-02

1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-TERT-BUTYL 3-ETHYL 4,4-DIFLUOROPIPERIDINE-1,3-DICARBOXYLATE
• 1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate

• Inchi： 1S/C13H21F2NO4/c1-5-19-10(17)9-8-16(7-6-13(9,14)15)11(18)20-12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： YLNXOQRUXIFXPA-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(=O)OC(C)(C)C)CC1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 379
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8

Additional information on 1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate

Recent Advances in the Synthesis and Applications of 1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate (CAS: 1241725-70-1)

The compound 1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate (CAS: 1241725-70-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, structural characteristics, and potential therapeutic applications.

Recent studies have highlighted the importance of 1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate as a key intermediate in the synthesis of biologically active molecules. The compound's unique structural features, including the difluoropiperidine core and the tert-butyl and ethyl carboxylate groups, make it a valuable building block for the development of novel pharmaceuticals. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and catalytic processes, to optimize the production of this compound with high yield and purity.

One of the most notable applications of 1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate is its role in the synthesis of protease inhibitors. Recent publications have demonstrated its utility in the construction of peptidomimetics, which are designed to target specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit promising inhibitory activity against viral proteases, making them potential candidates for antiviral therapies.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. Researchers have utilized spectroscopic techniques, including NMR and mass spectrometry, to characterize its structure and stability under various conditions. These studies have provided valuable insights into the compound's behavior in biological systems, further supporting its use in drug design.

Looking ahead, the continued exploration of 1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate is expected to yield new discoveries in medicinal chemistry. Ongoing research is focused on expanding its applications to other therapeutic areas, such as oncology and neurology, as well as improving its synthetic accessibility. The compound's versatility and potential for customization make it a promising candidate for future drug development efforts.

In conclusion, 1-Tert-butyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate (CAS: 1241725-70-1) represents a valuable tool in the arsenal of medicinal chemists. Its unique structural attributes and broad applicability underscore its importance in the development of next-generation therapeutics. As research in this area progresses, it is anticipated that this compound will play an increasingly pivotal role in addressing unmet medical needs.